Cas no 608125-25-3 (3H-1,2,4-Triazole-3-thione, 1,2-dihydro-2-(phenylmethyl)-5-(3-pyridinyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 1,2-dihydro-2-(phenylmethyl)-5-(3-pyridinyl)-
• CAS No: 608125-25-3
• MF: C₁₄H₁₂N₄S
• MW: 268.336880683899
• CID: 1625767
• Update Time: 2024-09-13

3H-1,2,4-Triazole-3-thione, 1,2-dihydro-2-(phenylmethyl)-5-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 1,2-dihydro-2-(phenylmethyl)-5-(3-pyridinyl)-

• Inchi： 1S/C14H12N4S/c19-14-16-13(12-7-4-8-15-9-12)17-18(14)10-11-5-2-1-3-6-11/h1-9H,10H2,(H,16,17,19)
• InChI Key： VPSGJRQXODKPDO-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CN=C2)=NC(=S)N1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 268.07846

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 417.5±47.0 °C(Predicted)
• PSA: 40.52
• pka: 6.93±0.20(Predicted)